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Compound of Interest

Compound Name: ASN04421891

Cat. No.: B1665288

In-Depth Technical Guide: ASN04421891

For Researchers, Scientists, and Drug Development Professionals

Introduction

ASN04421891 is a potent and selective modulator of the G protein-coupled receptor 17
(GPR17). This technical guide provides a comprehensive overview of its chemical structure,
physicochemical properties, mechanism of action, and relevant experimental protocols. The
information presented is intended to support further research and drug development efforts
targeting neurodegenerative diseases and other conditions where GPR17 signaling plays a
crucial role.

Chemical Structure and Properties

ASNO04421891 is a synthetic organic compound with a complex molecular structure. Its identity
and key physicochemical properties are summarized below.

Table 1: Chemical and Physicochemical Properties of ASN04421891
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Property Value Source

6-methoxy-3-[[1-(2-
methoxyethyl)tetrazol-5-ylI]-[(2-

IUPAC Name phenylethyl) PubChem
(phenylmethyl)amino]methyl]q

uinolin-2-one
Molecular Formula C30H32N603 PubChem
Molecular Weight 524.61 g/mol [1]

COCCnlnnnclC(clcc2cc(OC)
Canonical SMILES ccc2[nH]c1=0)N(Cclcccccl)C  PubChem
Cclccccecl

INChl=1S/C30H32N603/c1-
38-18-17-36-29(32-33-34-
36)28(26-20-24-19-25(39-
2)13-14-27(24)31-

InChl PubChem
30(26)37)35(21-23-11-7-4-8-
12-23)16-15-22-9-5-3-6-10-
22/h3-14,19-20,28H,15-
18,21H2,1-2H3,(H,31,37)

JKKKHIBCTKIWFJ-
InChiKey PubChem
UHFFFAOYSA-N

XLogP3 4.9 PubChem
Hydrogen Bond Donor Count 1 PubChem
Hydrogen Bond Acceptor

Count 7 PubChem
Rotatable Bond Count 9 PubChem
Exact Mass 524.253589 g/mol PubChem
Monoisotopic Mass 524.253589 g/mol PubChem
Topological Polar Surface Area  98.8 A2 PubChem
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Heavy Atom Count 39 PubChem
Formal Charge 0 PubChem
Complexity 815 PubChem
Isotope Atom Count 0 PubChem
Defined Atom Stereocenter

0 PubChem
Count
Undefined Atom Stereocenter

1 PubChem
Count
Defined Bond Stereocenter

0 PubChem
Count
Undefined Bond Stereocenter

0 PubChem
Count
Covalently-Bonded Unit Count 1 PubChem

Mechanism of Action and Signaling Pathway

ASNO04421891 functions as a potent modulator of the GPR17 receptor, with a reported EC50 of
3.67 nM in a [35S]GTPyS binding assay.[1] GPR17 is a P2Y-like receptor that is expressed on
neurons and oligodendrocyte precursor cells (OPCs). It is implicated in the regulation of
myelination and has emerged as a therapeutic target for neurodegenerative diseases such as
multiple sclerosis.

The binding of ASN04421891 to GPR17 is thought to modulate the receptor's activity, which is
coupled to both Gai and Gaqg G-protein subunits. The Gai pathway typically leads to the
inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (CAMP)
levels. The Gaq pathway, on the other hand, activates phospholipase C (PLC), leading to the
production of inositol triphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize
intracellular calcium and activate protein kinase C (PKC), respectively. The downstream
consequences of GPR17 modulation by ASN04421891 are a subject of ongoing research but
are believed to influence the differentiation and maturation of oligodendrocytes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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